Cas no 52655-08-0 (Benzoic acid,3,4,5-trihydroxy-, isooctyl ester)
52655-08-0 structure
Product Name:Benzoic acid,3,4,5-trihydroxy-, isooctyl ester
CAS No:52655-08-0
MF:C15H22O5
MW:282.332185268402
CID:372153
PubChem ID:104271
Update Time:2025-04-19
Benzoic acid,3,4,5-trihydroxy-, isooctyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3,4,5-trihydroxy-, isooctyl ester
- 6-methylheptyl 3,4,5-trihydroxybenzoate
- isooctyl gallate
- 52655-08-0
- SCHEMBL1883477
- 82W22N9RJG
- UNII-82W22N9RJG
- EINECS 258-070-5
- Benzoic acid, 3,4,5-trihydroxy-, isooctyl ester
- NS00032549
- DTXSID80200622
-
- Inchi: 1S/C15H22O5/c1-10(2)6-4-3-5-7-20-15(19)11-8-12(16)14(18)13(17)9-11/h8-10,16-18H,3-7H2,1-2H3
- InChI Key: GJCYPSBOSGWHEO-UHFFFAOYSA-N
- SMILES: O(C(C1C=C(C(=C(C=1)O)O)O)=O)CCCCCC(C)C
Computed Properties
- Exact Mass: 282.14676
- Monoisotopic Mass: 282.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 14
- XLogP3: nothing
- Topological Polar Surface Area: 87Ų
Experimental Properties
- Density: 1.183
- Boiling Point: 476.5°Cat760mmHg
- Flash Point: 174.4°C
- Refractive Index: 1.55
- PSA: 86.99
Benzoic acid,3,4,5-trihydroxy-, isooctyl ester Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
52655-08-0 (Benzoic acid,3,4,5-trihydroxy-, isooctyl ester) Related Products
- 1083-41-6(Butyl gallate)
- 10361-12-3(Octadecyl 3,4,5-Trihydroxybenzoate)
- 2486-02-4(Isoamyl gallate)
- 18244-73-0(Myristyl Gallate)
- 1034-01-1(Octyl gallate)
- 1166-52-5(Dodecyl gallate)
- 34531-26-5(Benzoic acid,3,4,5-trihydroxy-, 2-ethylhexyl ester)
- 1087-26-9(hexyl gallate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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